2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide

• IUPAC Name: 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H12FN3O2/c1-10-9-19-16(22-10)12-3-2-4-13(7-12)20-15(21)11-5-6-18-14(17)8-11/h2-9H,1H3,(H,20,21)
• InChI Key: NBNBZDDOQKKXSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(O1)C2=CC(=CC=C2)NC(=O)C3=CC(=NC=C3)F
• Molecular Formula: C16H12FN3O2
• Molecular Weight: 297.28 g/mol

Description

2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. This compound is a potent inhibitor of certain enzymes, making it an attractive candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide involves the inhibition of specific enzymes, such as PKB and GSK-3. By inhibiting these enzymes, this compound can modulate various cellular processes, including cell growth, proliferation, and survival. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for the development of new anticancer drugs.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide are primarily related to its inhibition of specific enzymes, such as PKB and GSK-3. By inhibiting these enzymes, this compound can modulate various cellular processes, including cell growth, proliferation, and survival. Additionally, this compound has been shown to induce apoptosis in cancer cells, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide in lab experiments include its potent inhibitory activity against specific enzymes, its potential as a drug candidate for the treatment of various diseases, and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its toxicity and potential side effects, as well as the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are several future directions for the research on 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide, including:
1. Further investigation of its mechanism of action and potential applications in the treatment of various diseases.
2. Development of new derivatives and analogs of this compound with improved potency, selectivity, and safety profiles.
3. Evaluation of the pharmacokinetic and pharmacodynamic properties of this compound in preclinical and clinical studies.
4. Identification of new targets and pathways that can be modulated by this compound.
5. Investigation of the potential synergistic effects of this compound in combination with other drugs or therapies.
Conclusion:
In conclusion, 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide is a promising compound with potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. Its potent inhibitory activity against specific enzymes, as well as its ability to induce apoptosis in cancer cells, make it an attractive candidate for the development of new drugs for the treatment of various diseases. However, further research is needed to fully understand its mechanism of action and potential applications, as well as to identify new derivatives and analogs with improved potency and safety profiles.

Synthesis Methods

The synthesis of 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide involves several steps, including the reaction of 2-fluoropyridine-4-carboxylic acid with 2-amino-5-methyl-1,3-oxazole, followed by the coupling of the resulting intermediate with 3-(dimethylamino)phenylboronic acid. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

The scientific research application of 2-fluoro-N-[3-(5-methyl-1,3-oxazol-2-yl)phenyl]pyridine-4-carboxamide is primarily focused on its potential as a drug candidate for the treatment of various diseases. This compound has been shown to be a potent inhibitor of certain enzymes, including protein kinase B (PKB) and glycogen synthase kinase 3 (GSK-3), which are involved in several diseases, including cancer, diabetes, and neurodegenerative disorders.